Cas no 352431-48-2 ((2E)-3-(Phenyl-d5)-2-propenoic Acid)

• Product Name: (2E)-3-(Phenyl-d5)-2-propenoic Acid
• CAS No: 352431-48-2
• MF: C₉H₈O₂
• MW: 153.189431190491
• CID: 302978
• PubChem ID: 135121404
• Update Time: 2025-04-19

(2E)-3-(Phenyl-d5)-2-propenoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(phenyl-d5)-, (2E)- (9CI)
• TRANS-CINNAMIC-D5 ACID
• TRANS-CINNAMIC-D5 ACID (PHENYL-D5)
• (2E)-3-(Phenyl-d5)-2-propenoic Acid

• Inchi： 1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6+/i1D,2D,4D,6D,7D
• InChI Key： WBYWAXJHAXSJNI-WEAFGLHZSA-N
• SMILES： OC(/C(/[2H])=C(\[2H])/C1C=CC([2H])=C([2H])C=1[2H])=O

Computed Properties

• Exact Mass: 153.083813223g/mol
• Monoisotopic Mass: 153.083813223g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų